2-Chloro-1-thiophen-3-yl-1H-indole-3-carbaldehyde

• Molecular Formula: C13H8ClNOS
• Molecular Weight: 261.73 g/mol
• IUPAC Name: 2-chloro-1-thiophen-3-ylindole-3-carbaldehyde
• InChI: InChI=1S/C13H8ClNOS/c14-13-11(7-16)10-3-1-2-4-12(10)15(13)9-5-6-17-8-9/h1-8H
• InChI Key: NBOOWURBPPOAIS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(N2C3=CSC=C3)Cl)C=O

Description

2-Chloro-1-thiophen-3-yl-1H-indole-3-carbaldehyde is a useful research compound. Its molecular formula is C13H8ClNOS and its molecular weight is 261.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Phosphorous oxychloride (1.9 mL, 20.9 mmol) is added slowly to a stirred solution of dimethylformamide (2 mL) and dichloromethane (2 mL) cooled to 0-5° C. After 5 min a solution of the above 1-(thien-3-yl)-1H-indol-2-one (1.0 g, 2.65 mmol), pyridine (1 mL) and dichloromethane (4 mL) is added and the reaction is stirred at room temperature for 48 hr. The reaction mixture is poured into ice/water and extracted with ethyl acetate. Some solids are removed by filtration and the organic layer is separated, dried, filtered and concentrated. The residue is purified by chromatography eluting with pentane-10% ethyl acetate. Product containing fraction are combined and concentrated to afford 2-chloro-1-(thien-3-yl)-1H-indole-3-carboxaldehyde (694 mg, 57%) as a light orange solid. MS 262 (M+H).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

The title compound was prepared analogously as described in example 9, step 2, using 2-chloro-1H-indole-3-carbaldehyde (300 mg, 1.67 mmol) and thiophene-3-boronic acid. Yield: 123 mg.